ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate hydrobromide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains a thiazole ring and is commonly used in chemical synthesis and research.
Mechanism of Action
The mechanism of action of ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate hydrobromide is not fully understood. However, studies have shown that this compound exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. Studies have shown that this compound exhibits antibacterial, antifungal, and antitumor activities. Additionally, it has been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate hydrobromide in lab experiments is its versatility. This compound can be used as a starting material for the synthesis of a wide range of biologically active compounds. However, one limitation of using this compound is its potential toxicity, which can be a concern when working with high concentrations.
Future Directions
There are several future directions for the study of ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate hydrobromide. One possible direction is the development of new synthetic methods for this compound, which could lead to the synthesis of new biologically active compounds. Another potential direction is the study of the mechanism of action of this compound, which could lead to the development of new therapeutic agents. Additionally, the potential toxicity of this compound could be further investigated to ensure safe handling in lab experiments.
Synthesis Methods
The synthesis of ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate hydrobromide can be achieved through several methods. One of the most common methods is the reaction of ethyl 2-bromoacetoacetate with thiosemicarbazide, followed by cyclization with phosphorous oxychloride and hydrolysis with sodium hydroxide.
Scientific Research Applications
Ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate hydrobromide has been extensively studied for its potential applications in scientific research. This compound has been used as a starting material for the synthesis of various biologically active compounds, including antimicrobial agents, anti-inflammatory agents, and anticancer agents.
properties
IUPAC Name |
ethyl 2-amino-4-methyl-1,3-thiazole-5-carboxylate;hydrobromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S.BrH/c1-3-11-6(10)5-4(2)9-7(8)12-5;/h3H2,1-2H3,(H2,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBZVRGCGYYCWQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)N)C.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.